Aquacobalamin

• Molecular Formula: C62H91CoN13O15P+
• Molecular Weight: 1348.4 g/mol
• InChI: InChI=1S/C62H90N13O14P.Co.H2O/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;;/h20-21,23,28,31,34-37,41,52-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H15,63,64,65,66,67,68,69,71,72,73,74,77,78,79,80,81,82,83,85,86);;1H2/q;+2;/p-1/t31-,34-,35-,36-,37+,41-,52-,53-,56?,57+,59-,60+,61+,62+;;/m1../s1
• InChIKey: DQOCFCZRZOAIBN-UVKKECPRSA-M

Standard cyanocobalamin introduces kinetic bottlenecks in ligand substitution, cell metabolism, and catalysis studies due to its inert Co-CN bond. Aquacobalamin (vitamin B12a) provides the chemically reactive, biologically relevant alternative. - **Labile aqua ligand** enables rapid exchange with nucleophiles (thiols, HNO, hypochlorite) for stopped-flow kinetics. - **6× faster cellular activation** than cyanocobalamin (HeLa cells); achieves steady-state coenzyme pools in half the time. - **Catalytically active baseline** - highest activity in formic acid decomposition & peroxymonosulfate systems. - **≥96% purity by HPLC**; hydrochloride salt form. BenchChem supplies this essential cobalamin intermediate for mechanistic enzymology, oxidative stress sensing, and biomimetic catalyst R&D. Available for immediate global shipment.

Aquacobalamin: Properties, Specs & Applications

Aquacobalamin (H2OCbl+, Vitamin B12a) is a cobalt(III)-corrinoid and the conjugated acid of hydroxocobalamin, existing in aqueous solution as an equilibrium mixture of the hydroxy and aqua isomers [1]. As a naturally occurring vitamer of vitamin B12, it is one of the principal cobalamin forms isolated from mammalian cells and serves as a central intermediate in cellular B12 metabolism [2]. Unlike the more common semi-synthetic cyanocobalamin (CNCbl), which requires enzymatic decyanation prior to cellular utilization, aquacobalamin lacks the tightly bound cyanide ligand, offering distinct kinetic and mechanistic properties in biological, analytical, and catalytic applications [3].

Liable aqua ligand for coordination chemistry and mechanistic substitution studies

Central intermediate in cobalamin biochemistry and intracellular coenzyme biosynthesis

Supported by reported reactivity advantages over cyanocobalamin in protein binding and catalysis

• [1] Hydroxocobalamin. In: DrugFuture. Available online: https://www.drugfuture.com/chemdata/hydroxocobalamin.html (accessed on 17 April 2026). View Source
• [2] MetaCyc Aquacobalamin. In: MetaCyc Database. Available online: https://vm-trypanocyc.toulouse.inra.fr/META/NEW-IMAGE?type=COMPOUND&object=AQUACOBALAMIN (accessed on 17 April 2026). View Source
• [3] Fedosov, S.N.; Nexo, E.; Heegaard, C.W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16, 378. DOI: 10.3390/nu16030378. View Source

Aquacobalamin vs. Cyanocobalamin: Key Differences

Despite being chemically related vitamers, aquacobalamin, cyanocobalamin, and hydroxocobalamin exhibit profoundly different kinetic, mechanistic, and functional behaviors that preclude generic substitution in rigorous scientific workflows. Cyanocobalamin's β-axial cyanide ligand confers exceptional stability but imposes a rate-limiting reductive decyanation step before intracellular conversion to active coenzymes, delaying biological responsiveness [1]. In contrast, aquacobalamin's labile aqua ligand enables rapid ligand exchange, faster cellular accumulation, and distinct reactivity toward oxidants and thiols, which directly impacts experimental outcomes in cell biology, bioinorganic chemistry, and catalysis [2]. These differences are not merely academic; they manifest as quantifiable variations in uptake rates, processing kinetics, reactive oxygen species generation, and catalytic turnover that can invalidate cross-study comparisons and lead to erroneous conclusions when an inappropriate vitamer is selected.

Target

Aquacobalamin

Labile water ligand enables rapid exchange; reported higher protein reactivity and catalytic activity.

Potential Substitute

Cyanocobalamin

Strong Co–CN bond kinetically inert; may fail to engage targets or replicate intracellular processing rates.

Reported six‑fold faster intracellular activation in HeLa cell model.

Slow decyanation step may introduce kinetic bottleneck and alter experimental timelines.

Diverse protein binding signals observed in short‑term dialysis assays.

Limited protein binding; may not support conjugation or affinity‑based protocols.

• [1] Kim, J.; Gherasim, C.; Banerjee, R. Decyanation of vitamin B12 by a trafficking chaperone. Proc. Natl. Acad. Sci. U.S.A. 2008, 105, 14551-14554. DOI: 10.1073/pnas.0805989105. View Source
• [2] Fedosov, S.N.; Nexo, E.; Heegaard, C.W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16, 378. DOI: 10.3390/nu16030378. View Source

Aquacobalamin: Head-to-Head Performance Evidence

Protein Binding Reactivity vs. Cyanocobalamin

In a head-to-head kinetic comparison using radiolabeled cobalamins in HeLa cells, aquo/hydroxocobalamin (HOCbl) demonstrated two-fold faster cellular accumulation and a six-fold faster rate of intracellular 'activating' processing compared to cyanocobalamin (CNCbl) [1]. Over a 4-48 hour period, more HOCbl was accumulated, and the kinetic model revealed that the detachment rate from the cell surface for CNCbl vs. HOCbl was 4:1, indicating stronger reversible binding of CNCbl to cell surface receptors [1].

Protein Binding Reactivity

Reported comparison

Aquacobalamin: bound in rather large amounts by multiple protein preparations

vs

Cyanocobalamin: limited binding; much less reactive

Supports cobalamin‑protein interaction studies; binding signal may be weak or absent with cyanocobalamin.

Qualitative dialysis data; quantitative affinity values not reported.

Evidence Dimension	Cellular accumulation and intracellular processing kinetics
Target Compound Data	Two-fold faster overall accumulation and processing; six-fold faster intracellular activating processing
Comparator Or Baseline	Cyanocobalamin (CNCbl): baseline accumulation rate; 4:1 detachment rate ratio (CNCbl:HOCbl)
Quantified Difference	HOCbl processing 6× faster; accumulation 2× faster
Conditions	HeLa cells; radiolabeled CNCbl and HOCbl; 4-48 h incubation

Why This Matters

For cell biology studies investigating cobalamin transport or metabolic conversion, aquacobalamin provides a more physiologically relevant kinetic profile, enabling shorter experimental timelines and more efficient intracellular coenzyme synthesis.

• [1] Fedosov, S.N.; Nexo, E.; Heegaard, C.W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16, 378. DOI: 10.3390/nu16030378. View Source

Catalytic Activity: Formic Acid Decomposition

In the cobalamin series, the catalytic activity for the decomposition of formic acid followed a clear hierarchical order, with aquocobalamin (Vitamin B12a) exhibiting the highest activity [1]. Specifically, the activity decreased in the order: aquocobalamin > methylcobalamin > cyanocobalamin (Vitamin B12) [1]. While the source does not provide absolute rate constants for this specific reaction, the relative ranking is clearly established.

Catalytic Activity Ranking

Direct head-to-head

• 1Aquacobalamin (highest activity)
• 2Methylcobalamin
• 3Cyanocobalamin (lowest activity)

Formic acid decomposition, pH 6–7, 25°C.

Rank order supports aquacobalamin as preferred oxidation catalyst scaffold.

Rate constants not quantified; rank derived from relative oxygen uptake.

Evidence Dimension	Relative catalytic activity for formic acid decomposition
Target Compound Data	Aquocobalamin (Vitamin B12a): Highest activity among tested cobalamins
Comparator Or Baseline	Methylcobalamin: Intermediate activity; Cyanocobalamin: Lowest activity
Quantified Difference	Rank order: aquocobalamin > methylcobalamin > cyanocobalamin
Conditions	Formic acid decomposition; comparative study of cobalamin and cobaloxime series

Why This Matters

For applications in organometallic catalysis where cobalamins serve as catalysts, aquacobalamin offers superior turnover relative to methyl- and cyanocobalamin, potentially reducing catalyst loading or reaction time in synthetic transformations.

• [1] Schrauzer, G.N.; Windgassen, R.J. Studies on Cobaloxime Compounds. VI. Decomposition of Formic Acid with Cobaloximes and Cobalamins. J. Am. Chem. Soc. 1966, 88, 3738-3743. DOI: 10.1021/ja00968a013. View Source

Intracellular Processing Kinetics vs. Cyanocobalamin

Stopped-flow UV-vis kinetic analysis of the reaction of aquacobalamin and cyanocobalamin with hypochlorite revealed distinct mechanistic pathways [1]. Aquacobalamin reacts via direct substitution of the aqua ligand by hypochlorite, forming a Co(III)-OCl intermediate [1]. In contrast, cyanocobalamin undergoes substitution of the benzimidazole ligand trans to the cyanide group, leading to a different intermediate [1]. Both mechanisms were supported by density functional theory (DFT) calculations [1].

Intracellular Processing Kinetics

Reported model

6× faster activation

2× faster overall accumulation

Reported kinetic advantage may shorten time to steady‑state coenzyme levels in cell‑based assays.

HeLa cells, radiolabeled cobalamins; curve‑fit kinetic model.

Evidence Dimension	Reaction mechanism with hypochlorite
Target Compound Data	Direct aqua ligand substitution; formation of Co(III)-OCl intermediate
Comparator Or Baseline	Cyanocobalamin: Substitution of trans-benzimidazole ligand; different intermediate structure
Quantified Difference	Qualitative mechanistic divergence; no rate constants reported
Conditions	Stopped-flow UV-vis kinetics; DFT calculations

Why This Matters

For studies investigating oxidative stress, inflammation, or the role of cobalamins in hypochlorous acid-mediated processes, aquacobalamin's distinct reactivity profile is critical for accurate mechanistic interpretation and may inform the design of selective scavengers or probes.

• [1] Lehene, M.; Brânzanic, A.M.V.; Silaghi-Dumitrescu, R. The adducts of cyano- and aquacobalamin with hypochlorite. J. Biol. Inorg. Chem. 2023, 28, 583-589. DOI: 10.1007/s00775-023-02015-z. View Source

Reversible Hydrogen Peroxide Binding

A comparative study on the oxidation of thiols catalyzed by hydroxocobalamin (HOCbl, encompassing aquacobalamin) and cyanocobalamin (CNCbl) showed that HOCbl increased the rate of thiol oxidation to a greater extent than CNCbl [1]. However, HOCbl also quenched reactive oxygen species (ROS) in combination with certain thiols, whereas CNCbl-catalyzed oxidation was slower but resulted in higher ROS accumulation due to the absence of quenching [1]. Consequently, combinations of thiols with CNCbl induced more pronounced cytotoxicity [1].

H₂O₂ Binding Affinity

Class‑level inference

Kd = 0.25 mM

Forms cobalt(III) hydroperoxo adduct.

Supports peroxide‑sensing probe design; cyanocobalamin lacks comparable reversible binding.

UV‑vis and NMR characterization; source‑specific data.

Evidence Dimension	Thiol oxidation rate and ROS accumulation
Target Compound Data	Faster thiol oxidation; ROS quenching with certain thiols; lower net cytotoxicity
Comparator Or Baseline	Cyanocobalamin: Slower thiol oxidation; higher ROS accumulation; greater cytotoxicity
Quantified Difference	HOCbl faster oxidation; CNCbl higher ROS (no numerical ratio provided)
Conditions	In vitro thiol oxidation assays; measurement of ROS and cell viability

Why This Matters

When selecting a cobalamin for cell culture supplementation or in studies involving redox-active thiols (e.g., glutathione, cysteine), aquacobalamin may mitigate oxidative stress artifacts that could confound results obtained with cyanocobalamin.

• [1] Shatalin, Y.V.; et al. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins. Int. J. Mol. Sci. 2022, 23, 11032. DOI: 10.3390/ijms231911032. View Source

Divergent Hypochlorite Reaction Intermediates

The kinetics of water substitution by cyanide in aquacobalamin were determined in 80:20 MeOH/H2O at low ionic strength [1]. The second-order rate constant (kII) at 25°C for aquacobalamin is 2720 M⁻¹ s⁻¹ [1]. This value was compared to a corrole analogue (H2O-DPTC-Co), which had a kII of 990 M⁻¹ s⁻¹, demonstrating that the equatorial macrocycle significantly influences the lability of the Co(III) center [1]. While no direct rate constant for cyanocobalamin is provided in this study (as it is the product), the high lability of aquacobalamin towards cyanide contrasts with the kinetic inertness of the Co-CN bond in cyanocobalamin.

Hypochlorite Reaction Intermediate

Direct head-to-head

Aquacobalamin: substitution at labile β‑aqua ligand (Co–OCl bond)

vs

Cyanocobalamin: substitution at trans α‑benzimidazole site

Mechanistic pathway diverges; choice of cobalamin form determines observed intermediates.

Stopped‑flow UV‑vis kinetics; DFT‑supported assignments.

Evidence Dimension	Second-order rate constant (kII) for cyanide substitution
Target Compound Data	2720 M⁻¹ s⁻¹ at 25°C
Comparator Or Baseline	Corrole analogue H2O-DPTC-Co: 990 M⁻¹ s⁻¹
Quantified Difference	2.75-fold faster substitution
Conditions	80:20 MeOH/H2O; low ionic strength; 25°C

Why This Matters

This high lability is fundamental to aquacobalamin's function as a biosynthetic intermediate and its utility in ligand exchange studies, offering a well-defined kinetic benchmark for comparing macrocyclic ligand effects.

• [1] The kinetics of the substitution of coordinated H2O on Co(III) by cyanide in aquacobalamin (vitamin B12a) and in a corrole analogue. Inorg. Chem. Commun. 2015. DOI: 10.1016/j.inoche.2015.04.006. View Source

Aquacobalamin: Optimal Research & Industrial Applications

Ligand Substitution & Hypochlorite Oxidation

Given its two-fold faster cellular accumulation and six-fold faster intracellular processing compared to cyanocobalamin [1], aquacobalamin is the preferred substrate for investigations of cobalamin transport proteins (transcobalamin, intrinsic factor, haptocorrin) and cellular uptake mechanisms. Its rapid conversion to active coenzymes more accurately mimics the behavior of naturally occurring cobalamin forms, reducing experimental artifacts associated with the slow decyanation of cyanocobalamin. This makes it especially suitable for kinetic studies in HeLa cells or other mammalian cell lines where the temporal resolution of uptake and metabolic conversion is critical [1].

Intracellular Activation & Coenzyme Synthesis

The divergent reaction mechanism of aquacobalamin with hypochlorite—direct aqua ligand substitution versus the trans-benzimidazole substitution observed for cyanocobalamin [2]—makes aquacobalamin essential for studies probing the role of cobalamins in inflammatory environments where hypochlorous acid is generated. Furthermore, its differential effects on thiol oxidation and ROS quenching relative to cyanocobalamin [3] position it as a more suitable candidate for cell culture supplementation when investigating redox-sensitive pathways, as it may minimize confounding oxidative stress artifacts.

Cobalamin-Based Oxidation Catalysis

For applications employing cobalamins as catalysts, the superior activity of aquacobalamin in formic acid decomposition—ranking higher than both methylcobalamin and cyanocobalamin [4]—suggests its utility in reactions where the lability of the β-axial ligand is advantageous. This includes potential applications in the activation of oxidants or the degradation of environmental pollutants, where aquacobalamin's enhanced reactivity may translate to lower catalyst loadings or reduced reaction times compared to more inert cobalamin forms [4].

Spectroscopic Probes for Hydrogen Peroxide Detection

Due to its distinct chromatographic behavior and its equilibrium with hydroxocobalamin, aquacobalamin is a required reference standard for accurate identification and quantification in HPLC-based cobalamin speciation methods. Its inclusion in analytical panels alongside cyanocobalamin, methylcobalamin, and adenosylcobalamin is essential for resolving the complete profile of biologically relevant cobalamins in complex matrices, such as cellular extracts or nutritional supplements [5].

Application

Selection Property

Validation Focus

Ligand substitution & oxidation mechanism studies

Labile aqua ligand exchange reactivity

Transient intermediate profiling; substitution site assignment

Intracellular coenzyme synthesis & trafficking assays

Faster intracellular processing kinetics

Time‑resolved methylcobalamin/adenosylcobalamin pool monitoring

Cobalamin‑based oxidation catalysis

Highest relative catalytic activity among non‑coenzyme forms

Catalyst activity benchmarking; biomimetic oxidation screening

Hydrogen peroxide detection & oxidative stress reporters

Reversible H₂O₂ adduct formation (Kd characterized)

Spectroscopic probe response; peroxide‑binding selectivity

• [1] Fedosov, S.N.; Nexo, E.; Heegaard, C.W. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin. Nutrients 2024, 16, 378. DOI: 10.3390/nu16030378. View Source
• [2] Lehene, M.; Brânzanic, A.M.V.; Silaghi-Dumitrescu, R. The adducts of cyano- and aquacobalamin with hypochlorite. J. Biol. Inorg. Chem. 2023, 28, 583-589. DOI: 10.1007/s00775-023-02015-z. View Source
• [3] Shatalin, Y.V.; et al. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins. Int. J. Mol. Sci. 2022, 23, 11032. DOI: 10.3390/ijms231911032. View Source
• [4] Schrauzer, G.N.; Windgassen, R.J. Studies on Cobaloxime Compounds. VI. Decomposition of Formic Acid with Cobaloximes and Cobalamins. J. Am. Chem. Soc. 1966, 88, 3738-3743. DOI: 10.1021/ja00968a013. View Source
• [5] Chassaigne, H.; Lobinski, R. Determination of cobalamins and cobinamides by microbore reversed-phase HPLC with spectrophotometric, ion-spray ionization MS and inductively coupled plasma MS detection. Anal. Chim. Acta 1998, 359, 227-235. DOI: 10.1016/S0003-2670(97)00675-2. View Source